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Compound of Interest

Compound Name:

trans-4-[2-(4-

Pentylcyclohexyl)ethyl]cyclohexan

one

CAS No.: 121040-08-2

Cat. No.: B177444

Get Quote

Introduction
trans-4-[2-(4-Pentylcyclohexyl)ethyl]cyclohexanone is a calamitic (rod-like) liquid crystal

(LC) compound featuring a bicyclohexyl core structure. Molecules of this type are crucial

components in nematic liquid crystal mixtures formulated for display applications. The

incorporation of saturated alicyclic rings, such as the cyclohexane groups present in this

molecule, is a well-established strategy for engineering the physical properties of LC mixtures.

Specifically, these structures are known to influence key performance parameters including

viscosity, clearing point (the temperature of transition to an isotropic liquid), dielectric anisotropy

(Δε), and optical anisotropy (birefringence, Δn).

The non-aromatic, rigid bicyclohexyl core connected by an ethyl bridge, combined with a

flexible pentyl tail, imparts a unique combination of properties. The saturated rings typically

lead to lower birefringence compared to aromatic analogues, which is desirable for specific
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display modes. Furthermore, the overall structure contributes to achieving a broad nematic

temperature range and good compatibility within complex mixtures. The terminal ketone group

introduces a moderate dipole moment, influencing the dielectric properties of the material.

These compounds are primarily used as components in larger formulations to fine-tune the

bulk properties of the final LC mixture for optimal display performance.

Key Physicochemical Properties
The fundamental properties of the pure compound are essential for predicting its behavior in a

mixture.

Property Value Reference

CAS Number 121040-08-2 N/A

Molecular Formula C₁₉H₃₄O N/A

Molecular Weight 278.48 g/mol N/A

Physical State Solid (at 20°C) N/A

Melting Point 42.0 to 46.0 °C N/A

Purity >98.0% (GC) N/A

Application in Nematic LC Mixtures
While specific performance data for trans-4-[2-(4-Pentylcyclohexyl)ethyl]cyclohexanone
within a formulated mixture is not publicly available, we can illustrate its expected role by

examining data from structurally analogous compounds. The 4,4'-dialkyl-(1α,1'α-

bicyclohexyl)-4β-carbonitrile (CCN-mn) series shares the core bicyclohexane structure and is

well-characterized. These compounds are known to exhibit low birefringence and high negative

dielectric anisotropy.[1]

The table below presents representative data from the CCN-mn family to exemplify the typical

physical properties of bicyclohexane-based liquid crystals.[1]
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Compound
Phase Transitions
(°C)

Dielectric
Anisotropy (Δε) at
T-TNI = -5°C

Birefringence (Δn)
at T-TNI = -5°C

CCN-35
Cr ↔ 38.4 ↔ N ↔

49.3 ↔ I
-4.8 0.038

CCN-47
Cr ↔ 29.5 ↔ SmA ↔

48.5 ↔ N ↔ 56.4 ↔ I
-5.7 0.033

CCN-55
Cr ↔ 44.2 ↔ SmB ↔

66.7 ↔ N ↔ 67.5 ↔ I
-5.2 0.036

Note: This data is for illustrative purposes to show the typical performance of bicyclohexane-

containing liquid crystals. Cr = Crystal, SmA = Smectic A, SmB = Smectic B, N = Nematic, I =

Isotropic. TNI is the Nematic-Isotropic transition temperature.

The addition of compounds like trans-4-[2-(4-Pentylcyclohexyl)ethyl]cyclohexanone to a

nematic mixture is intended to:

Lower Viscosity: Saturated rings can reduce intermolecular interactions compared to

aromatic systems, leading to faster switching times in the final display.

Adjust Clearing Point: The molecular length and rigidity influence the stability of the nematic

phase, allowing for precise control over the operational temperature range of the display.[2]

Modify Dielectric Anisotropy: The ketone group's dipole moment will contribute to the overall

dielectric anisotropy of the mixture, which is critical for controlling the switching threshold

voltage.

Control Birefringence: Bicyclohexane cores generally result in low birefringence, a key

requirement for vertically aligned (VA) and other display modes that rely on a very dark "off"

state.[1]

Experimental Protocols
The characterization of a nematic liquid crystal mixture containing trans-4-[2-(4-
Pentylcyclohexyl)ethyl]cyclohexanone involves several key measurements.
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Protocol 1: Determination of Phase Transition
Temperatures (Clearing Point)
Objective: To determine the temperatures at which phase transitions occur, particularly the

nematic-to-isotropic transition (clearing point).

Apparatus:

Differential Scanning Calorimeter (DSC)

Polarized Light Microscope (PLM) with a hot stage

Methodology (DSC):

Accurately weigh 5-10 mg of the liquid crystal mixture into an aluminum DSC pan.

Seal the pan hermetically. An empty sealed pan is used as a reference.

Place both the sample and reference pans into the DSC cell.

Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature well above the

expected clearing point (e.g., 120 °C).

Cool the sample at the same controlled rate back to the starting temperature.

Perform a second heating and cooling cycle to ensure thermal history is removed.

The phase transition temperatures are identified as the peak onsets of the endothermic

peaks during the second heating scan. The clearing point is the N→I transition.

Methodology (PLM):

Place a small amount of the LC mixture on a clean glass slide and cover with a coverslip.

Place the slide on the hot stage of the polarized light microscope.

Observe the sample through crossed polarizers while slowly heating the stage.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The nematic phase will appear as a textured, birefringent fluid.

The clearing point is the temperature at which the texture completely disappears, and the

view becomes uniformly dark (isotropic). This serves as a visual confirmation of the DSC

results.

Protocol 2: Measurement of Rotational Viscosity
Objective: To measure the rotational viscosity (γ₁), a key parameter influencing the switching

speed of the liquid crystal in a display.

Apparatus:

Rotational viscometer or an electro-optical setup for transient current measurements.

Function generator and voltage amplifier.

Liquid crystal test cell (e.g., planar aligned, 5-10 µm thickness).

Methodology (Transient Current Method):

Fill a planar-aligned test cell with the liquid crystal mixture by capillary action in its isotropic

phase.

Place the cell in a temperature-controlled holder.

Apply a low-frequency square wave voltage that is well above the threshold voltage to

reorient the LC molecules.

When the electric field is switched off, the directors relax back to their initial state. This

relaxation is opposed by the rotational viscosity.

The switching-off time (τ_off) is measured from the decay of the optical transmission.

The rotational viscosity (γ₁) can be calculated using the formula: γ₁ = (K₁₁ * π²) / (d² * τ_off)

where K₁₁ is the splay elastic constant and d is the cell gap. K₁₁ must be determined from a

separate measurement of the Fréedericksz transition threshold voltage.
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Protocol 3: Measurement of Electro-Optical Properties
Objective: To characterize the relationship between applied voltage and light transmittance, and

to determine the threshold voltage (Vth).

Apparatus:

Helium-Neon (He-Ne) laser (632.8 nm) or other stable light source.

Two crossed polarizers.

Liquid crystal test cell (e.g., 90° twisted nematic cell).

Function generator and voltage amplifier.

Photodiode detector and oscilloscope.

Temperature-controlled cell holder.

Methodology:

Assemble the optical bench with the laser, the first polarizer, the temperature-controlled LC

cell, the second polarizer (analyzer, crossed at 90° to the first), and the photodiode detector.

Align the LC cell such that the rubbing direction of the entrance substrate is at 45° with

respect to the axis of the first polarizer.

Apply a low-frequency (e.g., 1 kHz) square wave voltage to the cell, starting from 0 V.

Slowly increase the applied voltage in discrete steps. At each step, measure the intensity of

the light transmitted through the system using the photodiode.

Plot the measured light intensity (transmittance) as a function of the applied voltage (V). This

is the Voltage-Transmittance (V-T) curve.

The threshold voltage (Vth) is typically defined as the voltage required to achieve 10% of the

maximum transmittance.
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Visualizations
Chemical Structure
Caption: Molecular structure of the title compound.

Experimental Workflow: LC Mixture Characterization

Start: Formulate LC Mixture

1. Determine Phase Transitions
(DSC & Polarized Microscopy)

2. Measure Viscosity
(Rheometer / E-O Method)

3. Measure Electro-Optical Properties
(V-T Curve, Vth)

Compile Data:
Clearing Point, γ₁, Δε, Δn, Vth

Generate Application Report

End

Click to download full resolution via product page

Caption: Workflow for physical characterization of a new LC mixture.

Principle of a Twisted Nematic (TN) LCD Cell
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V = 0 (OFF State - Light Passes) V > Vth (ON State - Light Blocked)
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Caption: Operating principle of a typical TN-LCD pixel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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